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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrum of
Phenanthrene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) widely utilized as an
internal standard in analytical chemistry. This document details its mass spectral data,
fragmentation patterns, and the experimental protocols for its analysis, offering valuable
insights for researchers in environmental analysis, toxicology, and drug development.

Introduction to Phenanthrene-d10

Phenanthrene-d10 is an isotopically labeled form of phenanthrene, a three-ring PAH.[1][2][3]
In Phenanthrene-d10, all ten hydrogen atoms are replaced with deuterium atoms. This
substitution results in a molecular weight of 188.29 g/mol , a crucial feature for its use in
isotope dilution mass spectrometry.[1][2] Its distinct mass allows it to be easily differentiated
from its non-deuterated counterpart, Phenanthrene (molecular weight: 178.23 g/mol ), making it
an excellent internal standard for quantitative analysis.

Table 1: Key Properties of Phenanthrene-d10
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Property Value
Chemical Formula C14D10
Molecular Weight 188.29 g/mol
CAS Number 1517-22-2
Appearance Colorless solid

Mass Spectrum of Phenanthrene-d10

The mass spectrum of Phenanthrene-d10 is characterized by a prominent molecular ion peak
and a series of fragment ions. The data presented here is based on electron ionization (El)
mass spectrometry, a common technique for the analysis of PAHs.

Quantitative Mass Spectral Data

The following table summarizes the major ions observed in the electron ionization mass
spectrum of Phenanthrene-d10, with their corresponding mass-to-charge ratios (m/z) and

relative intensities.

Table 2: Mass Spectrum of Phenanthrene-d10 (Electron lonization)

m/z Relative Intensity (%) lon
188 100.0 [M]*e (Molecular lon)
189 15.6 [M+1]*e (Isotope Peak)
160 12.5 [M-C2D2]*e
M]2* (Doubly-charged
> 109 Enilec(ular io:) ’
158 9.4 [M-D2-C2Dz2]** or [M-C2Da]*
80 7.8 [CoDa]*e
186 6.3 [M-Da]*+e
132 5.5 [M-CaDa]*e
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Data is compiled and interpreted from graphical representations of the NIST EI mass spectrum.
The relative intensities are estimations and may vary slightly between different instruments and
experimental conditions.

Fragmentation Pathway

The fragmentation of Phenanthrene-d10 under electron ionization primarily proceeds through
the loss of neutral molecules from the molecular ion. The deuteration of the molecule
influences the mass of the fragments lost. The primary fragmentation pathway involves the
expulsion of a molecule of deuteroacetylene (Cz2D2).

Fragmentation Pathway of Phenanthrene-d10
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Caption: Fragmentation pathway of Phenanthrene-d10 under electron ionization.

The initial ionization event forms the molecular ion at m/z 188. This ion can then undergo
fragmentation, with the most significant pathway being the loss of a neutral deuteroacetylene
molecule (Cz2D2), resulting in a fragment ion at m/z 160. Another notable species is the doubly
charged molecular ion at m/z 94. Further fragmentation can occur, leading to smaller ions.
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Experimental Protocols

The acquisition of the mass spectrum of Phenanthrene-d10 is typically performed using Gas
Chromatography-Mass Spectrometry (GC-MS). The following provides a general experimental
protocol based on common practices for PAH analysis.

Sample Preparation

A standard solution of Phenanthrene-d10 is prepared in a suitable solvent, such as
dichloromethane or hexane, at a concentration appropriate for GC-MS analysis (e.g., 1-10

pg/mL).

Gas Chromatography (GC) Conditions

« Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

e Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-
methylpolysiloxane (e.g., DB-5ms, HP-5ms) or a specific PAH analysis column, is commonly
used. A typical column dimension is 30 m x 0.25 mm ID x 0.25 pm film thickness.

e Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

» Oven Temperature Program: A temperature program is employed to ensure good
chromatographic separation. A typical program might be:

o Initial temperature: 70°C, hold for 1-2 minutes.
o Ramp: 10-25°C/min to 300-320°C.

o Final hold: 5-10 minutes.

Mass Spectrometry (MS) Conditions

« lonization Mode: Electron lonization (El).
 |onization Energy: 70 eV.

e Mass Analyzer: Quadrupole, lon Trap, or Time-of-Flight (TOF).
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e Scan Range: A mass range of approximately m/z 40-500 is typically scanned to detect the
molecular ion and its fragments.

e lon Source Temperature: 230-250°C.

o Transfer Line Temperature: 280-300°C.

The following diagram illustrates a typical experimental workflow for the GC-MS analysis of
Phenanthrene-d10.
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GC-MS Experimental Workflow for Phenanthrene-d10
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Caption: A generalized workflow for the analysis of Phenanthrene-d10 using GC-MS.
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Conclusion

The mass spectrum of Phenanthrene-d10 is well-characterized, with a dominant molecular ion
at m/z 188 and a primary fragmentation pathway involving the loss of deuteroacetylene. Its
distinct mass and predictable fragmentation make it an ideal internal standard for the accurate
guantification of phenanthrene and other PAHSs in complex matrices. The experimental
protocols outlined in this guide provide a solid foundation for researchers to develop and
validate their own analytical methods for the detection and analysis of this important
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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